Cas no 19268-40-7 (Germane,trichloro(3-chloropropyl)-)

• Product Name: Germane,trichloro(3-chloropropyl)-
• CAS No: 19268-40-7
• MF: C₃H₆Cl₄Ge
• MW: 256.531736850739
• CID: 123447
• PubChem ID: 13249039
• Update Time: 2025-07-21

Germane,trichloro(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• Germane,trichloro(3-chloropropyl)-
• 3-CHLOROPROPYLTRICHLOROGERMANE
• trichloro(3-chloropropyl)germane
• 1-Chlor-3-trichlorgermyl-propan
• 3-Chlorpropyltrichlorgerman
• Chloropropyltrichlorogermane
• SCHEMBL2468293
• Germane, trichloro(3-chloropropyl)-
• 19268-40-7
• FT-0717579
• DTXSID20531922
• trichloro(3-chloropropyl)-germane
• 3-CHLOROPROPYLTRICHLOROGERMANE 95%

• Inchi： 1S/C3H6Cl4Ge/c4-2-1-3-8(5,6)7/h1-3H2
• InChI Key： BKFMCKNZBNFKKU-UHFFFAOYSA-N
• SMILES： [Ge](CCCCl)(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 255.84400
• Monoisotopic Mass: 255.843539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 58.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1,664 g/cm3
• Boiling Point: 78-9°C 8mm
• Refractive Index: 1.5070
• PSA: 0.00000
• LogP: 3.27060

Germane,trichloro(3-chloropropyl)- Security Information

• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Metal alkyl halides

Additional information on Germane,trichloro(3-chloropropyl)-

Chemical Profile of Germane, trichloro(3-chloropropyl) (CAS No. 19268-40-7)

Germane, trichloro(3-chloropropyl), identified by the chemical compound code CAS No. 19268-40-7, represents a significant derivative within the realm of organohalogen chemistry. This compound, characterized by its unique structural framework comprising a germanium core substituted with chlorine and chloropropyl groups, has garnered considerable attention in both academic research and industrial applications. The molecular architecture of this compound not only underscores its potential as a reagent in synthetic chemistry but also positions it as a subject of interest for exploring novel chemical interactions and functionalities.

The synthesis and characterization of Germane, trichloro(3-chloropropyl) have been subjects of extensive investigation due to the inherent reactivity of the germanium center and the electron-withdrawing nature of the chlorine substituents. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reaction pathways of such organogermanium compounds with remarkable accuracy. These computational models, often employing density functional theory (DFT), provide insights into the stability and reactivity of the compound, facilitating the design of efficient synthetic routes and applications.

In the context of pharmaceutical research, derivatives of germanium have shown promise as potential bioactive molecules. While Germane, trichloro(3-chloropropyl) itself may not be directly employed in therapeutic applications, its structural motifs offer valuable templates for designing compounds with desired biological activities. For instance, modifications to the chloropropyl group could lead to derivatives with enhanced solubility or targeted interactions with biological targets. Such explorations are part of a broader trend in medicinal chemistry where heteroatom-containing compounds are leveraged to develop innovative drug candidates.

The industrial relevance of this compound is further highlighted by its utility as an intermediate in the production of specialty chemicals. For example, it can serve as a precursor for more complex organogermanium species that find applications in materials science, particularly in the development of optoelectronic materials and coatings. The chlorine atoms attached to the germanium center facilitate further functionalization, allowing chemists to tailor the properties of the resulting materials precisely.

Recent studies have also explored the environmental impact and degradation pathways of organohalogen compounds like Germane, trichloro(3-chloropropyl). Understanding how these compounds interact with natural systems is crucial for assessing their long-term viability and potential ecological effects. Advanced analytical techniques, such as mass spectrometry and chromatography, coupled with environmental modeling, have been instrumental in unraveling these processes. These efforts contribute to a more comprehensive understanding of how synthetic chemicals behave in real-world settings.

The role of Germane, trichloro(3-chloropropyl) in catalysis is another area where significant research has been conducted. Organogermanium compounds can act as catalysts or catalyst precursors in various organic transformations, including hydrosilylation and cross-coupling reactions. The unique electronic environment provided by the germanium center allows for selective interactions with substrates, making these compounds valuable tools in synthetic organic chemistry. Innovations in this field continue to drive progress in efficient and sustainable chemical synthesis.

From a safety perspective, handling Germane, trichloro(3-chloropropyl) requires adherence to standard laboratory protocols due to its potential reactivity. While it does not fall under categories such as hazardous materials or controlled substances, proper precautions must be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas or fume hoods.

The future prospects for research involving Germane, trichloro(3-chloropropyl) are promising, with ongoing investigations aimed at expanding its utility across multiple domains. Collaborative efforts between academia and industry are likely to yield new applications and insights into this versatile compound. As computational methods improve and synthetic techniques evolve, the exploration of organogermanium derivatives like this one will undoubtedly continue to flourish.